N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C13H11N5O3/c1-7-5-9(8(2)20-7)12-17-18-13(21-12)16-11(19)10-6-14-3-4-15-10/h3-6H,1-2H3,(H,16,18,19)
• InChI Key: DXSGKAGZVCBQIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C13H11N5O3
• Molecular Weight: 285.26 g/mol

Description

N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Synthesis and Biological Activities

• Antidepressant and Anticonvulsant Activities : Compounds structurally related to the specified chemical, including oxadiazole derivatives, have been synthesized and evaluated for their antidepressant and anticonvulsant activities. Some derivatives demonstrated marked antidepressant activity, comparable or superior to standard treatments like imipramine, and showed significant protective effects against seizures induced in animal models (Abdel-Aziz, Abuo-Rahma, & Hassan, 2009).

• Antibacterial Activity : Novel oxadiazole derivatives incorporating 2,5-dimethylfuran have been synthesized and tested for their antibacterial properties. These studies aim to identify compounds with potent antibacterial activities against various bacterial strains (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).

• Anticancer Activity : Research into pyrazole and oxadiazole derivatives has also encompassed the synthesis and evaluation of their anticancer potentials. Some derivatives exhibited promising in vitro antitumor activity against specific cancer cell lines, highlighting the therapeutic potential of these compounds in oncology (Fahim, Elshikh, & Darwish, 2019).

• Antimicrobial and Anti-inflammatory Activities : The synthesis of bioactive pyrazolothiazoles has led to compounds with noteworthy anti-inflammatory properties. These compounds represent a significant step towards developing new anti-inflammatory agents with potential therapeutic applications (Yuvaraj, Mendon, Almeida, Dhiman, & Girish, 2014).